3-Cyclopropylpiperidine hydrochloride
Overview
Description
3-Cyclopropylpiperidine hydrochloride is a chemical compound with the CAS Number: 942511-56-0 . It has a molecular weight of 161.67 and its IUPAC name is 3-cyclopropylpiperidine hydrochloride .
Molecular Structure Analysis
The linear formula of 3-Cyclopropylpiperidine hydrochloride is C8H16CLN . The molecular structure of the compound can be analyzed using tools like NMR, HPLC, LC-MS, UPLC .Chemical Reactions Analysis
While specific chemical reactions involving 3-Cyclopropylpiperidine hydrochloride are not mentioned in the search results, piperidine derivatives in general are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Pharmacology
3-Cyclopropylpiperidine hydrochloride: is a piperidine derivative, which is a class of compounds that have significant pharmacological importance . They are present in various pharmaceuticals and exhibit a wide range of biological activities. Specifically, piperidine derivatives have been utilized as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, and antipsychotic agents .
Organic Synthesis
In organic synthesis, 3-Cyclopropylpiperidine hydrochloride can be used as a building block for the construction of complex molecules. It is involved in reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions are crucial for the synthesis of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, which are important synthetic medicinal blocks .
Medicinal Chemistry
In medicinal chemistry, 3-Cyclopropylpiperidine hydrochloride plays a role in the design of drugs. It is part of the piperidine cycle, a common structure in heterocyclic compounds used in the pharmaceutical industry. The compound’s derivatives are involved in more than twenty classes of pharmaceuticals, highlighting its significance in drug construction .
Drug Discovery
The piperidine nucleus, to which 3-Cyclopropylpiperidine hydrochloride belongs, is pivotal in drug discovery. Research has shown that piperidine derivatives are key in the development of new therapeutic agents with applications across a spectrum of diseases, including cancer and neurological disorders .
Chemical Biology
In chemical biology, 3-Cyclopropylpiperidine hydrochloride may be used to study biological systems and processes. Piperidine derivatives are important in understanding molecular mechanisms and developing therapeutic strategies, particularly in the context of anticancer research .
Biochemistry
3-Cyclopropylpiperidine hydrochloride: is relevant in biochemistry for the study of biochemical pathways and interactions. Its role in the synthesis of biologically active compounds makes it a valuable tool for probing biochemical systems and understanding the chemical basis of biological phenomena .
Future Directions
Piperidine derivatives, including 3-Cyclopropylpiperidine hydrochloride, have significant potential in the field of drug discovery . They are being utilized in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
3-Cyclopropylpiperidine Hydrochloride may be useful in the preparation of piperidine-thiazole-carboxamides as α2C-adrenoceptor antagonists . Adrenoceptors are a class of G protein-coupled receptors that are targets of the catecholamines, especially norepinephrine and epinephrine.
Mode of Action
As an antagonist, 3-Cyclopropylpiperidine Hydrochloride would bind to α2C-adrenoceptors, preventing their activation by endogenous catecholamines. This blockade could lead to an increase in neurotransmitter release, as α2C-adrenoceptors typically act to inhibit the release of norepinephrine .
Pharmacokinetics
These properties would be critical in determining the compound’s bioavailability, half-life, and overall pharmacological activity .
Result of Action
The molecular and cellular effects of 3-Cyclopropylpiperidine Hydrochloride’s action would depend on its specific interactions with α2C-adrenoceptors and the subsequent biochemical responses. As an antagonist, it could potentially enhance the release of norepinephrine and other catecholamines, leading to increased activation of adrenergic signaling pathways .
Action Environment
Environmental factors such as pH, temperature, and the presence of other biological molecules could influence the action, efficacy, and stability of 3-Cyclopropylpiperidine Hydrochloride. For instance, extreme pH or temperature conditions could potentially affect the compound’s stability or its ability to interact with α2C-adrenoceptors .
properties
IUPAC Name |
3-cyclopropylpiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N.ClH/c1-2-8(6-9-5-1)7-3-4-7;/h7-9H,1-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCXMKQRRPGYLLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2CC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
942511-56-0 | |
Record name | 3-cyclopropylpiperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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